Cas no 650628-11-8 (4-Chloro-1-m-tolyl-1H-pyrazolo3,4-dpyrimidine)

• Product Name: 4-Chloro-1-m-tolyl-1H-pyrazolo3,4-dpyrimidine
• CAS No: 650628-11-8
• MF: C₁₂H₉ClN₄
• MW: 244.679660558701
• CID: 408431
• PubChem ID: 2049314
• Update Time: 2025-04-19

4-Chloro-1-m-tolyl-1H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(3-methylphenyl)-
• 4-chloro-1-(3-methylphenyl)pyrazolo[3,4-d]pyrimidine
• 4-Chloro-1-m-tolyl-1H-pyrazolo3,4-dpyrimidine
• SCHEMBL840324
• 650628-11-8
• AB00674257-01
• 4-chloro-1-(3-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine
• AKOS000267497
• DTXSID90365913
• F1386-0046
• 4-Chloro-1-m-tolyl-1H-pyrazolo[3,4-d]pyrimidine
• 4-CHLORO-1-(M-TOLYL)-1H-PYRAZOLO[3,4-D]PYRIMIDINE

• MDL： MFCD03030405
• Inchi： 1S/C12H9ClN4/c1-8-3-2-4-9(5-8)17-12-10(6-16-17)11(13)14-7-15-12/h2-7H,1H3
• InChI Key： DLHSWXBXKPTYSR-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C2=NC=N1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 244.05177
• Monoisotopic Mass: 244.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6